7-Butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6(5H)-one

• CAS No.: 89108-61-2
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol
• IUPAC Name: 7-butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6-one
• InChI: InChI=1S/C17H17N3O2/c1-2-3-9-13-15(21)14-16(19-11-10-18-14)20(17(13)22)12-7-5-4-6-8-12/h4-8,10-11,21H,2-3,9H2,1H3
• InChI Key: PRMCQFRCHFAZMP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C2=NC=CN=C2N(C1=O)C3=CC=CC=C3)O

Description

7-Butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6(5H)-one is a useful research compound. Its molecular formula is C17H17N3O2 and its molecular weight is 295.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.5 g. of methyl 2-phenylamino-3pyrazine carboxylate, 30 ml. of ethyl caproate and 4 g. of potassium tertiary butoxide is stirred and heated under nitrogen at 150°-160° for one and a half hours. The reaction mixture is poured on ice, extracted with ethyl acetate and the ethyl acetate extracts washed with water. The combined aqueous layers are acidified to pH 5.5 with dilute hydrochloric acid and the solid filtered. Recrystallization from ethyl acetate-hexane yields the product of this example as a colorless solid; m.p. 183°-185° C.